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Compound of Interest

Compound Name: Zinc arsenate

CAS No.: 13464-44-3

Cat. No.: B1182262

Get Quote

Zinc arsenate ( Zn3​(AsO4​)2​) is a highly toxic, inorganic compound historically utilized as an

insecticide and wood preservative, but currently encountered in specialized research and drug

development settings. Due to its dual hazard profile—comprising both a heavy metal (zinc) and

a known Group 1 carcinogen (arsenic)—improper handling or disposal poses severe

occupational and environmental risks.

This guide provides drug development professionals and laboratory scientists with field-proven,

self-validating protocols for the segregation, containment, and disposal of zinc arsenate waste.

Our goal is to ensure your laboratory operates with uncompromising scientific integrity and

regulatory compliance.

Regulatory Framework and Quantitative Thresholds
To ensure compliance and safety, laboratory personnel must understand the regulatory

thresholds governing arsenic-containing waste. Zinc arsenate waste is strictly regulated under

the Resource Conservation and Recovery Act (RCRA) and is assigned the EPA Hazardous

Waste Number D004 due to its arsenic toxicity characteristic.
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Table 1: Zinc Arsenate Quantitative Safety and Disposal
Metrics

Metric Value
Regulatory Body /
Source

Operational
Implication

EPA Waste Code D004 EPA / RCRA

Must be labeled and

manifested as toxic

hazardous waste.

TCLP Limit (Arsenic) 5.0 mg/L EPA

Aqueous waste

exceeding this limit is

strictly hazardous.

UN Shipping Number UN1712 DOT

Required for transport

manifesting (Hazard

Class 6.1).

Accumulation Limit 90 Days (Standard) EPA / State

Waste must be

collected by EH&S

within 90 days of first

drop.

Extremely Haz. Limit 1 Quart / 3 Days State (e.g., CA)

If >1 quart is

accumulated, pickup

must occur within 3

days.

Chemical Incompatibilities and Causality in
Segregation
Expert Insight: The most critical failure point in inorganic arsenic disposal is improper chemical

segregation. Understanding the mechanistic causality behind these rules is essential for

preventing catastrophic laboratory incidents.

Acidic Incompatibility: Zinc arsenate must never be mixed with strong acids or acid fumes.

Causality: Contact with strong acids triggers a rapid degradation that liberates arsine gas (

AsH3​), an exceptionally lethal, colorless gas that causes rapid intravascular hemolysis

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1182262/docs?utm_src=pdf-body#zinc-arsenate-laboratory-disposal-and-operational-safety-guide
https://www.benchchem.com/product/b1182262/docs?utm_src=pdf-body#zinc-arsenate-laboratory-disposal-and-operational-safety-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1182262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and can be fatal upon inhalation.

Metal Incompatibility: Reacts slowly with mild steel, galvanized metals, brass, iron, and

aluminum in the presence of water.

Causality: Aqueous zinc arsenate can facilitate galvanic corrosion, compromising the

structural integrity of metal storage containers and leading to toxic leaks. Always use

compatible polymer (e.g., high-density polyethylene, HDPE) or glass containers.

Operational Workflow for Zinc Arsenate Disposal
The following diagram illustrates the self-validating workflow for processing zinc arsenate
waste, ensuring that no contaminated material bypasses containment.
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Caption: Zinc Arsenate Waste Segregation and Containment Workflow

Step-by-Step Disposal Methodologies
Every protocol must act as a self-validating system: each step includes a verification check to

ensure the hazard is contained before proceeding to the next phase of disposal.

Protocol A: Solid Waste Disposal (Powders,
Contaminated Consumables, PPE)
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Target: Unused zinc arsenate powder, contaminated spatulas, weigh boats, and nitrile gloves.

Preparation & PPE: Don dedicated nitrile gloves, safety glasses, and a lab coat. Work strictly

within a designated, labeled chemical fume hood.

Primary Containment: Place all solid waste into a sealable, compatible container (e.g., a

wide-mouth brown glass bottle or thick-walled HDPE container).

Validation Check: Ensure the container has no residual moisture or incompatible

chemicals (e.g., oxidizers) before adding waste.

Decontamination of Reusables: For non-disposable equipment (e.g., metal spatulas), wash

with copious amounts of water. Collect all rinse water as liquid hazardous waste; drain

disposal is strictly forbidden.

Labeling: Affix a hazardous waste label immediately. The label must explicitly state the full

chemical name ("Zinc Arsenate"), the EPA code ("D004"), and hazard warnings ("Toxic",

"Cancer Hazard").

Secondary Containment: Place the primary container into a rigid, leak-proof secondary

containment bin stored in a cool, dry, well-ventilated cabinet away from acids.

Protocol B: Liquid Waste Disposal (Aqueous Solutions
and Rinse Water)
Target: Experimental solutions, analytical standards, and equipment decontamination rinse

water.

Segregation Verification: Verify that the liquid waste carboy contains NO acidic waste.

Validation Check: As previously noted, acidification of arsenate solutions risks lethal arsine

gas generation. Do not attempt to neutralize acidic arsenite/arsenate waste yourself;

consult your Environmental Health & Safety (EH&S) department.

Transfer: Using a funnel within the fume hood, slowly pour the liquid waste into a compatible,

clearly labeled liquid waste container. HDPE is preferred over glass for large volumes to

prevent shatter risks.
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Sealing: Cap the container tightly immediately after transfer. Do not leave funnels resting in

the carboy, as this allows toxic aerosols to escape and violates RCRA open-container rules.

Storage: Place the carboy in secondary containment. Ensure the accumulation date is

clearly marked. Schedule an EH&S pickup before the 90-day limit (or 3-day limit if the

volume exceeds 1 quart of extremely hazardous waste).

Protocol C: Spill Cleanup and Decontamination
Target: Accidental release of zinc arsenate powder or solution.

Evacuation & Assessment: For any spill, immediately halt work, alert others, and restrict

access to the area. If the spill is large or airborne dust is generated, evacuate and call

emergency responders.

Containment (Wet Method): For small powder spills, do not dry sweep, as this aerosolizes

the carcinogenic powder. Use wet wiping methods (damp paper towels) or a specialized

HEPA-filtered vacuum designed for hazardous particulates.

Collection: Place all cleanup materials (towels, HEPA filters) into a 7-mil polyethylene bag.

Sanitization: Wash the contaminated surface thoroughly with soap and water. Collect the

wash water if feasible, or use minimal damp wipes and dispose of them in the hazardous

waste bag.

Final Packaging: Seal the bag, place it in a secondary solid waste container, apply an orange

or standard hazardous waste label, and notify EH&S for immediate removal.

Security and Housekeeping
Zinc arsenate must be stored in tightly closed containers within a locked, restricted-access

area designated for highly toxic materials. Due to its hazardous nature, laboratories should

enforce a strict inventory control system—purchasing only the minimum quantity necessary for

immediate experimental needs to reduce the overall waste burden.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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